3-(Octadecylsulfanyl)propanoic acid

• CAS No.: 3062-66-6
• Molecular Formula: C21H42O2S
• Molecular Weight: 358.6 g/mol
• IUPAC Name: 3-octadecylsulfanylpropanoic acid
• InChI: InChI=1S/C21H42O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23/h2-20H2,1H3,(H,22,23)
• InChI Key: CDBQZFAWRRUUIC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCSCCC(=O)O

Description

3-(Octadecylsulfanyl)propanoic acid is a useful research compound. Its molecular formula is C21H42O2S and its molecular weight is 358.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 86.8 gm (0.25 mole) octadecyl bromide, 29.2 gm (0.275 mole) 3-mercaptopropionic acid and 90.0 gm isopropanol at 80° C. was added 95.0 gm (0.275 mole) 40% aqueous potassium carbonate solution dropwise. The mixture was heated at 80° C. for 8 hours and then cooled to 60° C. After adding 125.0 gm water and 36.8 gm of 30% hydrochloric acid solution, the mixture was slowly heated to 94° C. while distilling aqueous isopropyl alcohol from the reaction. The product separated as an oil from the aqueous phase. It was isolated using a separatory funnel and washed with hot water. Upon cooling, the product solidified as a light tan waxy solid. It was dried in a vacuum oven at 50° C. to yield 91.35 gm (98%)